(E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide

• IUPAC Name: 5-chloro-N-(3-methyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide
• InChI: InChI=1S/C15H10ClN3O3S/c1-18-12-4-2-3-5-13(12)23-15(18)17-14(20)10-8-9(16)6-7-11(10)19(21)22/h2-8H,1H3
• InChI Key: WDECPRPZKIXYAW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C15H10ClN3O3S
• Molecular Weight: 347.8 g/mol

Description

(E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide, also known as CMT-3, is a synthetic compound that has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

(E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide works by inhibiting the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the breakdown of extracellular matrix proteins. This inhibition prevents cancer cells from invading and metastasizing to other parts of the body.
Biochemical and Physiological Effects:
(E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide has been shown to decrease the expression of MMP-2 and MMP-9, two MMPs that are associated with cancer cell invasion and metastasis. It has also been found to increase the expression of tissue inhibitor of metalloproteinases-1 (TIMP-1), a protein that inhibits the activity of MMPs.

Advantages and Limitations for Lab Experiments

One advantage of using (E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. However, (E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide has also been found to have low solubility and poor bioavailability, which can limit its effectiveness in vivo.

Future Directions

Future research on (E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide could focus on improving its solubility and bioavailability, as well as exploring its potential use in combination with other cancer treatments. Other areas of research could include investigating the role of (E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide in cancer stem cells and its potential use in other diseases, such as osteoporosis and rheumatoid arthritis.
In conclusion, (E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide is a synthetic compound that has shown promise in cancer treatment through its inhibition of MMPs. While it has limitations in terms of solubility and bioavailability, further research could lead to improvements in its effectiveness and potential use in combination with other cancer treatments.

Synthesis Methods

(E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide can be synthesized by reacting 5-chloro-2-nitrobenzoic acid with 2-aminobenzothiazole in the presence of thionyl chloride and N-methylmorpholine. The resulting product is then treated with N-methylbenzamide to yield (E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide.

Scientific Research Applications

(E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide has been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and colon cancer cells. (E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.